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Introduction
ML345 is a versatile small molecule with dual inhibitory activity, making it a valuable tool for

studying distinct cellular pathways. It has been identified as a potent and selective inhibitor of

both the Insulin-Degrading Enzyme (IDE) and the NOD-like receptor pyrin domain-containing

protein 3 (NLRP3) inflammasome.[1][2][3][4] This document provides detailed application notes

and protocols for determining and utilizing the optimal concentration of ML345 in cell-based

assays targeting either IDE or the NLRP3 inflammasome.

Note on Dual Activity: It is crucial for researchers to be aware of ML345's dual targets. A recent

study has shown that ML345's inhibition of the NLRP3 inflammasome is independent of its

activity on IDE.[5][6] Therefore, when studying one pathway, it is essential to consider potential

effects on the other and incorporate appropriate controls.

Quantitative Data Summary
The optimal concentration of ML345 is highly dependent on the specific cell type, assay

readout, and the target being investigated. Below is a summary of reported concentrations and

potencies for ML345 in various assays.
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Target Assay Type
Cell Line /
System

Effective
Concentration
/ IC50

Reference

NLRP3

Inflammasome

IL-1β & IL-18

Secretion

Bone Marrow-

Derived

Macrophages

(BMDMs)

Dose-dependent

inhibition
[5]

Caspase-1

Cleavage

Bone Marrow-

Derived

Macrophages

(BMDMs)

Dose-dependent

inhibition
[5]

LDH Release

(Pyroptosis)

Bone Marrow-

Derived

Macrophages

(BMDMs)

Dose-dependent

reduction
[5]

Insulin-

Degrading

Enzyme (IDE)

Enzymatic Assay
Recombinant

IDE
IC50 = 188 nM [2]

Aβ Deposition
iPSC-derived

neurons
10 µM [7]

Proteome-wide

Cysteine

Reactivity

Soluble and

membrane

proteomes

Non-reactive ≤

2.0 µM;

Significantly

reactive at 20 µM

[1]

General

Cytotoxicity
Cell Viability

Various cell lines

(e.g., HEK293T,

melanoma)

Generally not

cytotoxic at

<12.5 µM

[8]

Signaling Pathway and Experimental Workflow
Diagrams
NLRP3 Inflammasome Inhibition by ML345
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Priming (Signal 1) Activation (Signal 2) & Inhibition

PAMPs/DAMPs (e.g., LPS)

NF-κB Signaling

Upregulation of
NLRP3 and pro-IL-1β

NLRP3 Activators
(e.g., Nigericin, ATP)

NLRP3

NEK7

Interaction

NLRP3 Inflammasome Assembly

ASC Pro-Caspase-1

Active Caspase-1

ML345

Disrupts Interaction

Mature IL-1β Pyroptosis
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Preparation

Treatment

Assay & Readout

Seed cells in multi-well plate

Culture cells to desired confluency

Treat cells with varying concentrations of ML345

Prepare ML345 stock solution and serial dilutions

Include vehicle control (e.g., DMSO) Incubate for a predetermined time

Perform specific cell-based assay
(e.g., ELISA, cytotoxicity, reporter assay)

Measure desired endpoint

Analyze data and determine optimal concentration
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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